Cas no 2249601-80-5 ((7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone)

• Product Name: (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone
• CAS No: 2249601-80-5
• MF: C₁₆H₁₆FN₃O₃S
• MW: 349.379945755005
• CID: 5415158
• PubChem ID: 138026319
• Update Time: 2025-10-31

(7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2249601-80-5
• EN300-26613104
• (7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(6-methylsulfonylpyridin-3-yl)methanone
• Z2955802256
• 6-fluoro-4-(6-methanesulfonylpyridine-3-carbonyl)-1-methyl-1,2,3,4-tetrahydroquinoxaline
• (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone

• Inchi： 1S/C16H16FN3O3S/c1-19-7-8-20(14-9-12(17)4-5-13(14)19)16(21)11-3-6-15(18-10-11)24(2,22)23/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： JOBATNBQBNLVSO-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC(F)=C2)N(C)CC1)(C1=CC=C(S(C)(=O)=O)N=C1)=O

Computed Properties

• Exact Mass: 349.08964072g/mol
• Monoisotopic Mass: 349.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.1±55.0 °C(Predicted)
• pka: 5.08±0.20(Predicted)

Additional information on (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone

Introduction to (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone (CAS No. 2249601-80-5)

Compound with the CAS number 2249601-80-5 and the product name (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a quinoxaline core and a pyridinyl moiety, contribute to its unique chemical properties and biological interactions.

The quinoxaline scaffold is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the 7-fluoro substituent in the quinoxaline ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The 3,4-dihydro-4-methyl structure further contributes to the rigidity of the core, which is often beneficial for binding affinity and selectivity.

The second part of the molecule, [6-(methylsulfonyl)-3-pyridinyl]methanone, introduces additional functional groups that are known to modulate biological activity. The methylsulfonyl group is a common pharmacophore found in many bioactive compounds, known for its ability to enhance binding interactions with target proteins. The pyridinyl ring, on the other hand, is frequently incorporated into drug molecules due to its ability to form hydrogen bonds and participate in hydrophobic interactions.

Recent research has highlighted the potential of this compound as a lead candidate for further development in various therapeutic areas. Studies have demonstrated its efficacy in inhibiting specific enzymes and receptors that are implicated in diseases such as cancer and inflammation. The combination of the quinoxaline and pyridinyl moieties provides a unique scaffold that can be modified to optimize potency and selectivity.

In vitro studies have shown that (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone exhibits significant activity against several target proteins. For instance, it has been found to inhibit the activity of kinases that are overexpressed in certain types of cancer. This inhibition is achieved through direct binding to the active site of these kinases, thereby disrupting their function and inhibiting cell proliferation.

Additionally, preclinical studies have indicated that this compound possesses favorable pharmacokinetic properties. Its solubility profile allows for efficient absorption and distribution throughout the body, while its metabolic stability ensures prolonged half-life. These characteristics make it an ideal candidate for oral administration, which would enhance patient compliance and reduce dosing frequency.

The molecular structure of (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone also suggests potential applications in treating inflammatory diseases. The methylsulfonyl group has been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. By targeting these enzymes, the compound can reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis.

Furthermore, recent advances in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound against various biological targets. Molecular docking studies have identified key interactions between the quinoxaline and pyridinyl moieties with target proteins, providing insights into how modifications can be made to enhance activity.

The synthesis of (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity of the final product. These techniques include catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and protective group strategies.

The compound's stability under various storage conditions has also been thoroughly evaluated. Stability studies have shown that it remains stable at room temperature for extended periods without significant degradation. This stability is crucial for ensuring long-term storage and distribution without compromising efficacy.

Electrophysiological studies have further characterized the activity of (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone by examining its effects on ion channels. These studies have revealed potential applications in treating neurological disorders by modulating ion channel activity in neurons.

The compound's interaction with cellular pathways has been extensively studied using advanced imaging techniques such as fluorescence microscopy and mass spectrometry. These techniques have provided valuable insights into how the compound affects cellular processes at both molecular and cellular levels.

In conclusion, (7-Fluoro-3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)[6-(methylsulfonyl)-3-pyridinyl]methanone (CAS No. 2249601-80-5) represents a promising lead compound for further development in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for treating various diseases. Continued research efforts are warranted to fully elucidate its potential therapeutic applications and optimize its efficacy.